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Compound of Interest

Compound Name: Sulfamic acid dodecyl ester

Cat. No.: B15335318 Get Quote

Disclaimer: Publicly available scientific literature and toxicological data on Dodecyl

diethylsulfamate (CAS 66027-87-0) are exceedingly scarce. This guide summarizes the

available physicochemical data and provides a framework for potential properties and

experimental evaluation based on related chemical classes, such as long-chain alkyl sulfates

and other sulfamate derivatives. The information regarding biological activity and experimental

protocols should be interpreted as a general guide for a compound of this nature, rather than a

reflection of established knowledge for Dodecyl diethylsulfamate specifically.

Introduction
Dodecyl diethylsulfamate is a chemical compound with the CAS number 66027-87-0.

Structurally, it is the dodecyl ester of diethylsulfamic acid. Its long alkyl chain suggests

surfactant properties, which are common for molecules with both hydrophobic (the dodecyl

chain) and hydrophilic (the diethylsulfamate group) moieties. While specific applications and

biological effects of this compound are not well-documented, the broader class of sulfamate-

containing molecules has garnered interest in medicinal chemistry for a range of biological

activities.[1] This document aims to provide a comprehensive overview of the known properties

of Dodecyl diethylsulfamate and to propose a roadmap for its further investigation.

Physicochemical Properties
The fundamental physicochemical properties of Dodecyl diethylsulfamate are summarized in

the table below. This information is critical for its handling, formulation, and for predicting its

behavior in biological systems.
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Property Value Reference

CAS Number 66027-87-0 [2]

Molecular Formula C₁₆H₃₅NO₃S [2]

Molecular Weight 321.52 g/mol [3]

IUPAC Name dodecyl N,N-diethylsulfamate [4]

Synonyms
Dodecyl diethylsulphamate;

EINECS 266-071-7
[3]

Predicted XlogP 5.9 [4]

Predicted Collision Cross

Section ([M+H]⁺)
181.7 Å² [4]

Potential Pharmacological and Biological Activities
Specific pharmacological data for Dodecyl diethylsulfamate is not available. However, based on

its structural features, several potential activities can be hypothesized, drawing parallels with

related compounds.

Surfactant Activity: The amphiphilic nature of the molecule strongly suggests it will act as a

surfactant. Surfactants are widely used in pharmaceutical formulations to improve the

solubility and bioavailability of poorly water-soluble drugs.[5] They can also exhibit inherent

biological activities, including antimicrobial properties.[6] The toxicity of surfactants is a

critical consideration, with cationic surfactants generally being more toxic than anionic or

non-ionic ones.[7]

Sulfamate Moiety: The sulfamate group is present in several approved drugs and clinical

candidates.[1][8] For instance, topiramate is a well-known antiepileptic drug containing a

sulfamate moiety.[9] Sulfamate derivatives have been investigated as inhibitors of carbonic

anhydrase and steroid sulfatase, the latter being a target in hormone-dependent cancers.[1]

[8] It is plausible that Dodecyl diethylsulfamate could interact with these or other enzymes,

although this would require experimental validation.

Proposed Experimental Protocols
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To elucidate the properties of Dodecyl diethylsulfamate, a systematic experimental evaluation is

necessary. The following are detailed methodologies for key experiments that would be

conducted.

4.1. In Vitro Cytotoxicity Assessment

Objective: To determine the concentration-dependent toxicity of Dodecyl diethylsulfamate

against relevant cell lines.

Methodology:

Cell Culture: Human cell lines, such as HEK293 (for general toxicity), HaCaT

(keratinocytes, for skin irritation potential), and a cancer cell line panel (e.g., NCI-60)

would be cultured under standard conditions (e.g., 37°C, 5% CO₂ in appropriate media).

Compound Treatment: Cells would be seeded in 96-well plates and allowed to adhere

overnight. A serial dilution of Dodecyl diethylsulfamate would then be added to the wells.

Viability Assay: After a 24 or 48-hour incubation period, cell viability would be assessed

using a metabolic assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) or MTS assay.[10] The absorbance is read using a plate

reader, and the results are used to calculate the IC₅₀ (half-maximal inhibitory

concentration).

Membrane Integrity Assay: To assess for membrane damage, a lactate dehydrogenase

(LDH) release assay would be performed on the cell culture supernatant.[7]

4.2. Antimicrobial Activity Screening

Objective: To evaluate the potential bacteriostatic or bactericidal properties of Dodecyl

diethylsulfamate.

Methodology:

Bacterial Strains: A panel of clinically relevant bacteria, including Gram-positive (e.g.,

Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) strains, would be

used.
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Broth Microdilution Assay: The minimum inhibitory concentration (MIC) would be

determined using the broth microdilution method according to CLSI guidelines. Briefly,

serial dilutions of the compound are prepared in a 96-well plate with bacterial inoculum.

The MIC is the lowest concentration that inhibits visible bacterial growth after incubation.

Minimum Bactericidal Concentration (MBC) Assay: To determine if the compound is

bactericidal, aliquots from the wells with no visible growth in the MIC assay are plated on

agar. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial

inoculum.

4.3. Carbonic Anhydrase and Steroid Sulfatase Inhibition Assays

Objective: To investigate if Dodecyl diethylsulfamate inhibits enzymes known to be targets of

other sulfamate-containing compounds.

Methodology:

Carbonic Anhydrase (CA) Inhibition: A colorimetric assay based on the hydrolysis of p-

nitrophenyl acetate by purified human CA isoforms (e.g., CA II) would be used.[9] The

inhibition of enzyme activity by the compound would be measured spectrophotometrically.

Steroid Sulfatase (STS) Inhibition: A cell-based or cell-free assay using a radiolabeled or

fluorescent substrate (e.g., estrone-3-sulfate) would be employed. The inhibition of the

conversion of the substrate to its desulfated product would be quantified.[8]

Mandatory Visualizations
The following diagrams illustrate generalized workflows for the characterization of a novel

chemical entity like Dodecyl diethylsulfamate.
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Caption: General experimental workflow for the initial characterization of a novel compound.
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Caption: Hypothetical mechanism of action investigation for Dodecyl diethylsulfamate.
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Dodecyl diethylsulfamate (CAS 66027-87-0) is a compound for which there is a significant lack

of publicly available scientific data. Based on its chemical structure, it is predicted to have

surfactant properties. The presence of a sulfamate moiety suggests that it could potentially

interact with biological targets of known sulfamate-containing drugs. However, without

experimental data, its pharmacological profile, mechanism of action, and safety remain

unknown. The experimental protocols and workflows outlined in this document provide a clear

path for the systematic investigation of this and other under-characterized chemical entities.

Further primary research is essential to determine the true properties and potential applications

of Dodecyl diethylsulfamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15335318#cas-number-66027-87-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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